Cas no 863770-83-6 (2-pentyl-6-nitrobenzothiazole)

• Product name: 2-pentyl-6-nitrobenzothiazole
• CAS No: 863770-83-6
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 2129513
• PubChem ID: 23085811

2-pentyl-6-nitrobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-pentyl-6-nitrobenzothiazole
• NRPSGHGXBCEPNH-UHFFFAOYSA-N
• DB-365229
• SCHEMBL3192933
• 863770-83-6

• Inchi： InChI=1S/C12H14N2O2S/c1-2-3-4-5-12-13-10-7-6-9(14(15)16)8-11(10)17-12/h6-8H,2-5H2,1H3
• InChI Key： NRPSGHGXBCEPNH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.07759887Da
• Monoisotopic Mass: 250.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 87Ų